Cas no 2516-99-6 (3,3,3-Trifluoropropanoic acid)

3,3,3-Trifluoropropanoic acid Properties

Names and Identifiers

• 3,3,3-trifluoropropionic acid
• TFPA
• RARECHEM AL BE 1046
• 3,3,3-TRIFLUOROPROPANOICACID
• Trifluoromethylacetic acid
• propanoic acid, 3,3,3-trifluoro-
• 2-trifluoromethylacetic acid
• 3,3,3-trifluoroacetic acid
• 3,3,3-trifluoromethylpropionic acid
• 3,3,3-trifluoro-propionic acid
• C3H3F3O2
• PROPANOIC ACID,3,3,3-TRIFLUORO
• Propionicacid, 3,3,3-trifluoro- (7CI,8CI)
• b,b,b-Trifluoropropionic acid
• 3,3,3-Trifluoropropanoic acid
• trifluoromethyl acetic acid
• KSC203O6P
• 3,3,3-tri-fluoropropionic acid
• 3,3,3-trifluoro-propanoic acid
• 3,3,3,-trifluoropropionic acid
• 3,3,3-trifluoro propanoic acid
• NOCAS_893586
• KSNKQ
• J-511050
• CS-0051640
• BP-13309
• PROPANOIC ACID, 3,3,3-TRIFLUORO-
• T1713
• 3,3,3-Trifluoropropionic acid, 98%
• 1:2 fluorotelomer carboxylic acid
• 2516-99-6
• FT-PFCA; C3H3F3O2
• AS-38506
• EN300-26707
• 1:2 fluorotelomer acid
• AB04100
• AKOS000200428
• CHEMBL448844
• SIBLLOQSMPMYAX-UHFFFAOYSA-N
• MFCD00153292
• 3,3,3-Trifluoropropionic acid
• 3,3,3-trifluoropropanoicacid
• AMY6809
• FT-0613979
• F0001-0847
• 3,3,3-trifluoropropanoic acid
• SCHEMBL185832
• trifluoromethylacetic acid
• DTXSID70380740
• ALBB-012053
• DB-001242
• BBL100272
• STL553838
• +Expand

• MDL： MFCD00153292
• InChIKey： KSNKQSPJFRQSEI-UHFFFAOYSA-N
• Inchi： 1S/C3H3F3O2/c4-3(5,6)1-2(7)8/h1H2,(H,7,8)
• SMILES： FC(C([H])([H])C(=O)O[H])(F)F
• BRN： 1751796

Computed Properties

• Exact Mass: 128.008514g/mol
• Surface Charge: 0
• XLogP3: 0.8
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 128.008514g/mol
• Monoisotopic Mass: 128.008514g/mol
• Topological Polar Surface Area: 37.3Ų
• Heavy Atom Count: 8
• Complexity: 95.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.02340
• PSA: 37.30000
• Refractive Index: n20/D 1.333(lit.)
• Boiling Point: 153°C(lit.)
• Melting Point: 9.7 °C (lit.)
• Flash Point: Fahrenheit: 197.6 ° f < br / > Celsius: 92 ° C < br / >
• Color/Form: Liquid
• Solubility: Not determined
• Density: 1.45 g/mL at 25 °C(lit.)

3,3,3-Trifluoropropanoic acid Security Information

• Symbol: GHS02 GHS05
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：II
• Packing Group：II
• Risk Phrases：R34
• Hazard Level：8
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 3265 8/PG 2
• Hazard Statement： H226-H290-H314
• Warning Statement： P210-P233-P234-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P403+P235-P405-P406-P501
• Prompt：dangerous
• Storage Condition：2-8 °C
• PackingGroup：III
• Risk Phrases： 34
• Signal Word：Danger
• HazardClass：8

3,3,3-Trifluoropropanoic acid Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

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